Cas no 338400-32-1 ((2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal)

(2E)-2-[2-(3,5-Dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal is a hydrazone-based compound featuring a conjugated system with a methoxyphenyl and dimethylphenyl substituent. Its structure suggests potential utility as an intermediate in organic synthesis, particularly in the development of dyes, pigments, or pharmaceuticals due to its extended π-electron system and functional group reactivity. The presence of both hydrazine and aldehyde moieties enables participation in condensation and cyclization reactions, while the methoxy group enhances solubility in organic solvents. The compound’s well-defined molecular architecture may also facilitate studies in photophysical or coordination chemistry applications. Careful handling is advised due to its reactive functional groups.

(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal structure

338400-32-1 structure

Product Name:(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal

CAS No:338400-32-1

MF:

MW:

CID:4646961

Update Time:2025-06-23

(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

- (2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal

(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00907529-1g	(2E)-2-[2-(3,5-Dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal	338400-32-1	90%	1g	￥4193.0	2023-03-20
Ambeed	A902743-1g	(2E)-2-[2-(3,5-Dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal	338400-32-1	90%	1g	$611.0	2024-04-19
A2B Chem LLC	AI75713-1mg	(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal	338400-32-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI75713-5mg	(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal	338400-32-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI75713-10mg	(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal	338400-32-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI75713-500mg	(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal	338400-32-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI75713-1g	(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal	338400-32-1	>90%	1g	$1295.00	2024-04-20

(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal

Introduction to (2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal and Its Applications in Modern Chemical Biology

(2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal, with the CAS number 338400-32-1, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in pharmaceutical research and drug development. The compound's structure consists of a hydrazinone core linked to aromatic rings, which suggests a versatile reactivity that could be exploited in various biochemical pathways.

The3,5-dimethylphenyl substituent in the molecule imparts a specific electronic and steric environment that can influence its interactions with biological targets. This feature makes it a valuable scaffold for designing molecules that can modulate enzyme activity or bind to specific protein receptors. The4-methoxyphenyl group further enhances the compound's complexity, providing additional binding pockets or interaction sites that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of small molecules that can interact with biological systems in a targeted manner. Thehydrazin-1-ylidene moiety in (2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal is particularly noteworthy, as it has been shown to participate in various biochemical reactions. This reactivity has made it a useful tool for researchers studying enzyme mechanisms and developing novel drug candidates.

One of the most exciting areas of research involving this compound is its potential as an intermediate in the synthesis of more complex molecules. The3-oxopropanal functional group provides a reactive site for further functionalization, allowing chemists to create derivatives with tailored properties. These derivatives could then be tested for their biological activity, potentially leading to the discovery of new therapeutic agents.

TheCAS number 338400-32-1 serves as a unique identifier for this compound, ensuring that researchers around the world can accurately reference and utilize it in their studies. This standardized naming system is crucial for maintaining consistency in scientific literature and facilitating collaboration across different research groups.

The compound's structural features also make it an attractive candidate for computational studies. By using advanced computational methods, researchers can predict how (2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal will interact with biological targets at the molecular level. These predictions can then be validated through experimental studies, providing a powerful tool for drug discovery.

In conclusion, (2E)-2-[2-(3,5-dimethylphenyl)hydrazin-1-ylidene]-3-(4-methoxyphenyl)-3-oxopropanal is a multifaceted compound with significant potential in chemical biology. Its unique structure and reactivity make it a valuable tool for researchers studying enzyme mechanisms and developing novel drug candidates. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in advancing our ability to treat diseases and improve human health.